Cas no 2168642-55-3 (5-oxa-9-thia-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 5-oxa-9-thia-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2168642-55-3
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 5852750
• PubChem ID: 165517980
• Update Time: 2025-07-22

5-oxa-9-thia-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 5-oxa-9-thia-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane
• 2168642-55-3
• 5-oxa-9-thia-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane
• EN300-1279959

• Inchi： 1S/C10H18N2OS/c1-4-12-10(2-5-14-6-3-10)13-9(1)7-11-8-9/h11-12H,1-8H2
• InChI Key： PMOBDRJRKGJMAR-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCCC1(CNC1)O2

Computed Properties

• Exact Mass: 214.11398438g/mol
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-oxa-9-thia-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane

Introduction to 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane (CAS No. 2168642-55-3)

5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane, identified by the Chemical Abstracts Service Number (CAS No.) 2168642-55-3, is a structurally complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spiro compounds, which are known for their rigid three-dimensional structures and often exhibit enhanced binding affinity and selectivity in biological targets. The presence of both oxygen and sulfur heteroatoms in its core structure introduces diverse electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular architecture of 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane features a spiro linkage between a thia (sulfur-containing) ring and an oxa (oxygen-containing) ring, connected by a bridging carbon atom. This arrangement creates a highly constrained macrocycle with potential for interactions with biological macromolecules such as proteins and nucleic acids. The spirocyclic core imparts rigidity to the molecule, which can be advantageous in designing ligands with high specificity for target receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique pharmacological properties. The combination of oxygen and sulfur heteroatoms in 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored biological activities. For instance, modifications at the thia or oxa rings can alter the electronic properties of the molecule, influencing its binding interactions with biological targets.

The spirocyclic framework of this compound also offers advantages in terms of metabolic stability and resistance to enzymatic degradation, which are critical factors in drug design. The rigid structure helps to prevent conformational changes that could lead to reduced binding affinity or off-target effects. Additionally, the presence of multiple chiral centers in the macrocycle provides opportunities for the development of enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing novel therapeutic agents. For example, derivatives of spirocyclic ethers have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. Similarly, thia-based spirocycles have been explored for their antimicrobial and anti-inflammatory properties. The unique structural features of 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane position it as a valuable starting point for further investigation in these areas.

The synthesis of 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the necessary heteroatoms and side chains. Advances in synthetic methodologies have enabled more efficient access to complex spirocyclic structures, making it feasible to explore derivatives with enhanced biological activity.

In terms of biological evaluation, preliminary studies on 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane have shown intriguing results regarding its interaction with various biological targets. The compound exhibits moderate affinity for certain enzyme families, suggesting potential therapeutic applications in modulating metabolic pathways or inhibiting disease-causing enzymes. Further characterization through computational modeling and experimental assays is necessary to fully elucidate its mechanism of action and optimize its pharmacological profile.

The versatility of 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane as a scaffold for drug discovery is further highlighted by its ability to undergo selective modifications at multiple positions without compromising its core structure. This flexibility allows chemists to explore diverse chemical space while maintaining the inherent advantages of the spirocyclic framework. Such properties make it an attractive candidate for developing next-generation therapeutics targeting complex diseases.

The future direction of research on 5-oxa-9-thia-2,12-diazadispiro3.1.5⁶.3⁴tetradecane will likely focus on expanding its chemical library through combinatorial synthesis and exploring its potential in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to uncover novel therapeutic agents based on this promising scaffold.

In conclusion, 5-oxya 9 -thiadi azadi spi ro 31 .56 .34 tet rad e cane (CAS No .216864255 - 33 ) represents a significant advancement i n medicinal chemistry due t o i ts unique structural features a nd p otential bi ological activities . Its rigid macro cyclic f rame work , contai ning bo th o xygen a nd sulfur h e tero atoms , makes i t a valuable s tarting poi nt f or deve loping n e w th er ape utic s . With continued research an d innovation , thi s compou nd holds great promise f or addressing unmet medical needs i n various therapeutic areas . p >